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Compound of Interest

Compound Name: FlunisolideHemihydrate

Cat. No.: B1238450

Get Quote

Executive Summary
Flunisolide hemihydrate is a potent, synthetic fluorinated corticosteroid utilized extensively in

the management of allergic rhinitis and asthma. While the active pharmacological moiety is the

flunisolide molecule itself, pharmaceutical development strictly relies on the hemihydrate solid-

state form. This guide explores the critical chemical identifiers, the pharmacological causality of

its efficacy, and the self-validating analytical workflows required to characterize and release this

Active Pharmaceutical Ingredient (API) for formulation.

Chemical Identity & Structural Descriptors
Accurate chemical identification is the foundational step in drug development and regulatory

submission. Flunisolide hemihydrate features a complex steroidal backbone with a cyclic

16,17-acetal, a fluorine atom at the 6-alpha position, and exactly one-half molecule of water per

molecule of steroid integrated into its crystal lattice.

Below is a consolidated table of the quantitative and structural data for flunisolide hemihydrate,

contrasting it with its anhydrous counterpart where applicable to ensure absolute precision in
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database querying[1][2].

Property / Identifier Value / Descriptor

IUPAC Name

(1S,2S,4R,8S,9S,11S,12S,13R,19S)-19-fluoro-

11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-

tetramethyl-5,7-

dioxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.0¹³,¹⁸]icosa-

14,17-dien-16-one; hydrate (2:1)

CAS Registry Number 77326-96-6

Molecular Formula C₂₄H₃₁FO₆ · ½ H₂O (or C₄₈H₆₄F₂O₁₃)

Molecular Weight 443.51 g/mol (Hemihydrate)

FDA UNII QK4DYS664X

InChIKey (Hemihydrate) MIXMJCQRHVAJIO-TZHJZOAOSA-N

InChIKey (Anhydrous) XSFJVAJPIHIPKU-XWCQMRHXSA-N

Canonical SMILES
C[C@]12C(C)C)C(=O)CO)CC=C[C@]35C)F)O.

O.[...dimer repeated]

Pharmacological Mechanism of Action
Flunisolide hemihydrate exerts its anti-inflammatory effects by acting as a highly selective

Glucocorticoid Receptor (GR) agonist[3][4]. Because it is highly lipophilic, it readily crosses the

cell membrane. The causality of its downstream efficacy relies on a highly specific cascade:

binding to the cytosolic GR induces a conformational change that forces the dissociation of

chaperone proteins (like HSP90). This exposes nuclear localization signals, allowing the ligand-

receptor complex to translocate into the nucleus, bind to Glucocorticoid Response Elements

(GREs), and upregulate the transcription of anti-inflammatory proteins (e.g., lipocortin-1) while

suppressing pro-inflammatory cytokines.
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Caption: Flunisolide-mediated Glucocorticoid Receptor (GR) signaling and transcriptional

regulation.

Solid-State Chemistry: The Hemihydrate Advantage
In the development of Metered Dose Inhalers (MDIs) and aqueous nasal sprays, formulating

with the correct polymorphic state is critical[5]. The Causality of Form Selection: If anhydrous

flunisolide is suspended in an aqueous medium or a hydrofluoroalkane (HFA) propellant

containing trace moisture, it will spontaneously and uncontrollably hydrate over time. This in-

situ phase transition causes dissolution and recrystallization—a phenomenon known as

Ostwald ripening. This leads to massive crystal growth, which alters the aerodynamic particle

size distribution (APSD) and ultimately clogs the inhaler actuator. By proactively manufacturing

and utilizing the thermodynamically stable hemihydrate form, formulators pre-emptively satisfy

the crystal's hydrogen-bonding requirements, ensuring physical stability throughout the

product's shelf life[6].

Self-Validating Analytical Protocols
To guarantee that the API is strictly the hemihydrate form and free of impurities, a multimodal

analytical workflow must be employed.
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Caption: Multimodal analytical workflow for the validation of flunisolide hemihydrate API.
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Protocol 5.1: Stoichiometric Moisture Quantification via
Karl Fischer Titration
Objective: Differentiate lattice-bound hemihydrate water (theoretical ~1.99% w/w) from

adventitious surface moisture. Causality for Method Choice: Standard Loss on Drying (LOD) is

scientifically inadequate for this API. The thermal energy required to break the crystal lattice

and release the hemihydrate water often exceeds the degradation threshold of the steroidal

backbone, leading to false-positive mass loss due to decomposition. Volumetric Karl Fischer

(KF) titration chemically consumes the water without requiring destructive heat.

Solvent Neutralization: Add a 1:1 mixture of anhydrous methanol and formamide to the KF

vessel. Causality: Formamide is required to fully solubilize the highly lipophilic steroid

structure, ensuring all trapped lattice water is released into the solvent. Titrate the solvent to

a stable bipotentiometric endpoint to eliminate background moisture.

Sample Introduction: Rapidly transfer exactly 100.0 mg of flunisolide hemihydrate into the

vessel to prevent atmospheric moisture ingress.

Titration: Titrate with an iodine/sulfur dioxide reagent until the endpoint is sustained for 60

seconds.

Validation Check (Self-Correction): The system validates itself mathematically. If the

calculated water content is strictly between 1.8% and 2.2%, the hemihydrate stoichiometry is

confirmed. Values >2.2% indicate hygroscopic surface moisture (batch failure), while values

<1.8% indicate partial dehydration to the anhydrous form (batch failure).

Protocol 5.2: Crystal Lattice Verification via PXRD and
DSC
Objective: Confirm the structural integrity of the hemihydrate polymorph. Causality for Method

Choice: While KF proves the amount of water, Powder X-Ray Diffraction (PXRD) and

Differential Scanning Calorimetry (DSC) prove how the water is structurally integrated[7][8].

Sample Preparation (PXRD): Lightly triturate 50 mg of the sample and press it onto a zero-

background silicon holder. Causality: Heavy grinding must be avoided as the mechanical
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stress can induce localized heating and drive off the hemihydrate water, causing a

mechanochemical phase shift.

PXRD Scanning: Scan the sample from 2θ = 5° to 40° using a Cu-Kα radiation source

(1.5406 Å).

DSC Thermal Profiling: Seal 5 mg of the sample in a crimped, but pin-holed, aluminum pan.

Heat at 10°C/min from 25°C to 300°C under a dry nitrogen purge (50 mL/min). Causality:

The pin-hole allows the evolved lattice water to escape; otherwise, the pan would pressurize

and artificially shift the dehydration endotherm.

Validation Check (Self-Correction): The DSC thermogram must display a broad endotherm

between 100°C and 130°C (representing the breaking of hydrogen bonds and loss of lattice

water), followed by a sharp melting endotherm at approximately 245°C–250°C accompanied

by decomposition. If the 100°C endotherm is missing, the sample is anhydrous and fails

validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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